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Compound of Interest

Compound Name: 5,5-Dichloro-1,3-dioxane

Cat. No.: B15462466

Disclaimer: A specific Safety Data Sheet (SDS) for 5,5-Dichloro-1,3-dioxane was not readily
available. The information provided below is extrapolated from data on structurally similar
compounds, such as 1,3-dioxane and other chlorinated derivatives. Researchers, scientists,
and drug development professionals should handle this compound with extreme caution and,
whenever possible, consult with a qualified safety professional. The following guidance should
be considered as a preliminary resource.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5,5-Dichloro-1,3-dioxane?

Al: Based on analogous compounds, 5,5-Dichloro-1,3-dioxane is likely to be a flammable
liquid and vapor.[1][2][3] It may also be harmful if swallowed, in contact with skin, or inhaled.[2]
[3][4] Like other dioxane derivatives, it may form explosive peroxides upon storage, especially
when exposed to air and light.[1][3][5] It is also expected to be a skin and eye irritant.[3][4]

Q2: What are the recommended storage conditions for 5,5-Dichloro-1,3-dioxane?

A2: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and other ignition sources.[1][5] It is advisable to store it under an inert
atmosphere (e.g., nitrogen blanket) and protected from light.[3][6] Given the potential for
peroxide formation, containers should be dated upon opening and tested for peroxides
periodically.[1] Refrigerated storage may be recommended.[6][7]
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: Wear appropriate personal protective equipment, including chemical-resistant gloves,
safety goggles with side-shields or a face shield, and a lab coat.[2][8] Work should be
conducted in a well-ventilated area, preferably under a chemical fume hood.[1][8] If there is a
risk of inhalation, a NIOSH-approved respirator may be necessary.[6][8]

Q4: What should | do in case of a spill?

A4: In the event of a small spill, remove all sources of ignition.[6] Absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[3]
Ensure the area is well-ventilated. For larger spills, evacuate the area and follow your
institution's emergency procedures.

Q5: How should 5,5-Dichloro-1,3-dioxane waste be disposed of?

A5: Dispose of contents and container to an approved waste disposal plant.[1][5][8] Do not
allow the chemical to enter drains.[4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected reaction

byproducts

Peroxide formation in the

stored material.

Before use, test for the
presence of peroxides using
appropriate test strips. If
peroxides are present, consult
with a safety professional for
procedures on how to safely
quench them. Do not distill or
evaporate solutions containing

peroxides.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound is
stored in a tightly sealed
container, protected from light
and air, and at the
recommended temperature.
Consider re-purifying the
material if degradation is

suspected.

Material appears discolored or

contains crystals

Potential peroxide formation or

other degradation.

Do not use the material. The
presence of crystals in a liquid
that can form peroxides can be
extremely dangerous.[5]
Consult with a chemical safety
expert for proper handling and

disposal.

Skin or eye irritation after

handling

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Immediately flush the affected
area with plenty of water for at
least 15 minutes.[8] Remove
contaminated clothing. Seek
medical attention. Review and
improve PPE protocols for

future handling.

Quantitative Data Summary
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Quantitative data for 5,5-Dichloro-1,3-dioxane is not readily available. The table below
presents data for the parent compound, 1,3-Dioxane, for reference.

Property Value for 1,3-Dioxane
Molecular Formula C4HB802

Molecular Weight 88.11 g/mol [9]

Boiling Point 105-106 °CJ[10]

Melting Point -42 °C[10]

Flash Point 5°C (41 °F)[3]

Density 1.032 g/mL at 25 °C

Experimental Protocols

Detailed experimental protocols involving 5,5-Dichloro-1,3-dioxane are not publicly available.
Researchers should adapt general protocols for reactions involving similar chlorinated ethers
with careful consideration of the potential hazards.

General Guidance for Use in a Reaction:

 Inert Atmosphere: Conduct all reactions under an inert atmosphere (e.g., nitrogen or argon)
to prevent moisture and oxygen from interfering with the reaction and to minimize the risk of
peroxide formation.

e Solvent Choice: If used as a solvent, ensure it is dry and free of peroxides.

» Temperature Control: Maintain strict control over the reaction temperature, as exothermic
reactions can lead to dangerous pressure buildup.

e Quenching: Quench reactions carefully, especially when reactive reagents are used.

o Work-up: During the work-up procedure, be aware of the potential for the compound to be
present in both agueous and organic layers, depending on its solubility.
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Visualizations

Safe Handling Workflow for 5,5-Dichloro-1,3-dioxane
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Caption: A logical workflow for the safe handling of 5,5-Dichloro-1,3-dioxane in a laboratory
setting.
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Caption: A decision tree outlining the key considerations for the safe storage of dioxane
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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